![molecular formula C14H21N3O4 B2895800 3-Cyclopropyl-1-[1-(2-methoxyacetyl)piperidin-4-yl]imidazolidine-2,4-dione CAS No. 2097913-68-1](/img/structure/B2895800.png)
3-Cyclopropyl-1-[1-(2-methoxyacetyl)piperidin-4-yl]imidazolidine-2,4-dione
Description
3-Cyclopropyl-1-[1-(2-methoxyacetyl)piperidin-4-yl]imidazolidine-2,4-dione is a chemical compound that has been synthesized for potential use in scientific research. This compound is of interest due to its potential to interact with certain biological pathways and systems, and its ability to modify cellular functions.
Scientific Research Applications
Pharmacological Research
This compound, featuring a piperidine moiety, is of significant interest in pharmacological research. Piperidine derivatives are crucial in drug design and are present in various classes of pharmaceuticals . The structure of this compound suggests potential activity as a central nervous system agent, which could be explored for therapeutic applications in neurodegenerative diseases or psychiatric disorders.
Synthetic Chemistry Methodology
The cyclopropyl and imidazolidine-2,4-dione groups within the compound’s structure offer interesting synthetic handles. Researchers can use these functional groups to develop new synthetic methodologies, such as cyclization reactions or the synthesis of novel heterocyclic compounds .
NLRP3 Inflammasome Inhibition
Compounds with structural similarities have been investigated as NLRP3 inflammasome inhibitors, which are crucial in the body’s inflammatory response . This compound could serve as a lead structure for the development of new anti-inflammatory agents.
Biological Activity Screening
Given the diverse biological activities of piperidine derivatives, this compound could be included in high-throughput screening campaigns to identify biological activity across a range of targets, such as enzymes or receptors .
properties
IUPAC Name |
3-cyclopropyl-1-[1-(2-methoxyacetyl)piperidin-4-yl]imidazolidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O4/c1-21-9-13(19)15-6-4-10(5-7-15)16-8-12(18)17(14(16)20)11-2-3-11/h10-11H,2-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJZAFBOZNGRVPZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)N1CCC(CC1)N2CC(=O)N(C2=O)C3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclopropyl-1-[1-(2-methoxyacetyl)piperidin-4-yl]imidazolidine-2,4-dione | |
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